![molecular formula C24H33N3OS B6134467 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine](/img/structure/B6134467.png)
1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine, also known as MPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential pharmacological properties. MPMP belongs to the class of piperazine derivatives and has been studied extensively for its potential applications in the field of medicine.
Mechanism of Action
The exact mechanism of action of 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. This dual mechanism of action is thought to be responsible for its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound increases the levels of serotonin in the brain, which is thought to be responsible for its antidepressant effects. Additionally, this compound has been shown to decrease the levels of corticosterone, a stress hormone, in animal models of depression.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine in lab experiments is its high potency and selectivity. Additionally, this compound has been shown to have a favorable pharmacokinetic profile, with a long half-life and good bioavailability. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its clinical applications.
Future Directions
There are a number of future directions for research on 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine. One area of interest is its potential applications in the treatment of other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, further research is needed to better understand the mechanism of action of this compound and to identify potential side effects and toxicity concerns. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in humans.
In conclusion, this compound is a promising compound with potential therapeutic applications in the field of psychiatry. While further research is needed to fully understand its mechanism of action and potential side effects, this compound represents a promising direction for the development of new antidepressant and anxiolytic drugs.
Synthesis Methods
The synthesis of 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine involves a multi-step process that requires the use of various reagents and solvents. The first step involves the reaction of 4-methoxyphenylpiperazine with 3-(methylthio)benzyl chloride in the presence of a base to form 1-(4-methoxyphenyl)-4-(3-(methylthio)benzyl)piperazine. This intermediate compound is then reacted with piperidine in the presence of a reducing agent to form the final product, this compound.
Scientific Research Applications
1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its potential use as an antidepressant. Studies have shown that this compound exhibits significant antidepressant-like effects in animal models of depression. Additionally, this compound has been shown to have potential applications in the treatment of anxiety disorders and schizophrenia.
properties
IUPAC Name |
1-(4-methoxyphenyl)-4-[1-[(3-methylsulfanylphenyl)methyl]piperidin-3-yl]piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N3OS/c1-28-23-10-8-21(9-11-23)26-13-15-27(16-14-26)22-6-4-12-25(19-22)18-20-5-3-7-24(17-20)29-2/h3,5,7-11,17,22H,4,6,12-16,18-19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIISTGQPLNJIDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C3CCCN(C3)CC4=CC(=CC=C4)SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.